2-[(4-chlorophenyl)sulfanyl]-N-(5-quinolinyl)acetamide

• Molecular Formula: C17H13ClN2OS
• Molecular Weight: 328.8 g/mol
• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-quinolin-5-ylacetamide
• InChI: InChI=1S/C17H13ClN2OS/c18-12-6-8-13(9-7-12)22-11-17(21)20-16-5-1-4-15-14(16)3-2-10-19-15/h1-10H,11H2,(H,20,21)
• InChI Key: TZDVAKSXDIXMLJ-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=CC=N2)C(=C1)NC(=O)CSC3=CC=C(C=C3)Cl

Description

2-[(4-chlorophenyl)sulfanyl]-N-(5-quinolinyl)acetamide is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of sulfonamide compounds and has been found to possess a range of biological activities. In

Mechanism of Action

The mechanism of action of 2-[(4-chlorophenyl)sulfanyl]-N-(5-quinolinyl)acetamide is not fully understood. However, it is believed to exert its biological effects through the inhibition of enzymes involved in key cellular processes. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. It has been found to induce cell cycle arrest and apoptosis in cancer cells, as well as to inhibit the growth of bacteria and parasites. In addition, it has been shown to modulate the immune response and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(4-chlorophenyl)sulfanyl]-N-(5-quinolinyl)acetamide is its broad spectrum of biological activity. This makes it a promising candidate for the development of new therapeutics. However, its complex mechanism of action and potential toxicity also present limitations for lab experiments. Further research is needed to fully understand its biological effects and to optimize its therapeutic potential.

Future Directions

There are many potential future directions for the study of 2-[(4-chlorophenyl)sulfanyl]-N-(5-quinolinyl)acetamide. One promising area of research is the development of new cancer therapeutics based on its ability to induce cell cycle arrest and apoptosis. Another area of interest is its potential as an antimicrobial agent, particularly in the treatment of drug-resistant bacterial infections. In addition, further research is needed to fully understand its mechanism of action and to optimize its therapeutic potential.

Synthesis Methods

The synthesis of 2-[(4-chlorophenyl)sulfanyl]-N-(5-quinolinyl)acetamide is typically achieved through the reaction of 4-chlorobenzenethiol with 5-aminoquinoline in the presence of acetic anhydride. The resulting product is then treated with acetic acid and acetic anhydride to yield the final compound.

Scientific Research Applications

2-[(4-chlorophenyl)sulfanyl]-N-(5-quinolinyl)acetamide has been extensively studied for its potential therapeutic applications. It has been found to possess antimicrobial, antitumor, and anti-inflammatory properties. In addition, it has been shown to exhibit activity against a range of diseases, including cancer, malaria, and tuberculosis.